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Compound of Interest

Compound Name: Ala-Gly-Val

CAS No.: 32204-61-8

Cat. No.: B15929054

Get Quote

An In-depth Technical Guide on the Physicochemical Characteristics of Ala-Gly-Val

For Researchers, Scientists, and Drug Development Professionals

Abstract
The tripeptide L-Alanyl-L-glycyl-L-valine (Ala-Gly-Val) is an oligopeptide composed of alanine,

glycine, and valine residues. Understanding its fundamental physicochemical characteristics is

crucial for its potential applications in biochemical research, as a building block in peptide

synthesis, and in drug development.[1] This guide provides a comprehensive overview of the

core physicochemical properties of Ala-Gly-Val, details the experimental protocols for their

determination, and discusses the peptide's stability and potential biological relevance. All

quantitative data are summarized for clarity, and key experimental and logical workflows are

visualized using diagrams.

Core Physicochemical Properties
The properties of Ala-Gly-Val are dictated by the constituent amino acids: Alanine (nonpolar,

aliphatic), Glycine (nonpolar, aliphatic, simplest amino acid), and Valine (nonpolar, aliphatic).[2]
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The sequence and the terminal functional groups determine its overall behavior in various

environments.

Quantitative Data Summary
The key physicochemical parameters for Ala-Gly-Val are summarized in the table below.

These values are primarily computed properties sourced from comprehensive chemical

databases.

Property Value Data Source

Molecular Formula C₁₀H₁₉N₃O₄ PubChem[3]

Molecular Weight 245.28 g/mol PubChem[3][4]

Exact Mass 245.13755610 Da PubChem[3]

IUPAC Name

(2S)-2-[[2-[[(2S)-2-

aminopropanoyl]amino]acetyl]

amino]-3-methylbutanoic acid

PubChem[3]

Isoelectric Point (pI) ~5.9 (Estimated) Calculation

XLogP3 -3.5 PubChem[3]

Hydrogen Bond Donor Count 4 PubChem[3][4]

Hydrogen Bond Acceptor

Count
5 PubChem[3][4]

Rotatable Bond Count 7 PubChem[3][4]

Structural and Chemical Identifiers
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Identifier Type Identifier

Amino Acid Sequence Ala-Gly-Val (AGV)

CAS Number 32204-61-8

PubChem CID 49864477

SMILES C--INVALID-LINK--C)C(=O)O">C@@HN

InChIKey SMCGQGDVTPFXKB-XPUUQOCRSA-N

Detailed Physicochemical Characteristics
Isoelectric Point (pI)
The isoelectric point (pI) is the pH at which a molecule carries no net electrical charge.[5] For a

simple peptide like Ala-Gly-Val with no ionizable side chains, the pI can be estimated by

averaging the pKa values of the N-terminal amino group (from Alanine) and the C-terminal

carboxyl group (from Valine).

pKa₁ (-COOH of Valine): ~2.3

pKa₂ (-NH₃⁺ of Alanine): ~9.7

pI ≈ (pKa₁ + pKa₂) / 2 = (2.3 + 9.7) / 2 = 6.0

At a pH below its pI, the peptide will have a net positive charge. At a pH above its pI, it will carry

a net negative charge. This zwitterionic nature at physiological pH contributes to its water

solubility.[1]

Solubility
While specific quantitative solubility data for Ala-Gly-Val is not readily published, its solubility

can be inferred from its structure.

Hydrophilicity: The peptide contains a free N-terminal amino group and a C-terminal carboxyl

group, which are ionized at neutral pH, contributing to water solubility.
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Hydrophobicity: The side chains of Alanine (-CH₃) and Valine (-CH(CH₃)₂) are nonpolar and

hydrophobic.[2][6]

Overall: As a short peptide, Ala-Gly-Val is expected to be reasonably soluble in aqueous

solutions. Dipeptides and tripeptides are often significantly more water-soluble than their

parent amino acids.[7] However, high concentrations in certain buffers could lead to

aggregation, a common issue with peptides.[8]

Stability and Degradation Pathways
Peptide stability is critical for its handling, storage, and application.[8] Ala-Gly-Val is
susceptible to degradation through several chemical pathways.

Hydrolysis: The peptide bonds linking the amino acids can be cleaved by hydrolysis. This

reaction is catalyzed by strong acids or bases and can also occur slowly in aqueous

solutions. The rate of hydrolysis is sequence-dependent.[9][10]

Oxidation: Ala-Gly-Val does not contain highly susceptible residues like Methionine or

Cysteine, so oxidation is not a primary degradation pathway.[9]

Deamidation: This pathway is not relevant as the peptide does not contain Asparagine or

Glutamine residues.[9]

Storage Recommendations: To ensure stability, lyophilized Ala-Gly-Val should be stored at

-20°C or -80°C.[9] Solutions should be prepared fresh, and if storage is necessary, they

should be aliquoted and frozen to avoid repeated freeze-thaw cycles.[9]

Experimental Protocols
Determining the physicochemical properties of a synthesized peptide like Ala-Gly-Val involves

a standardized workflow.
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Physicochemical Characterization

Peptide Synthesis
(Solid-Phase or Liquid-Phase)

Purification
(Reverse-Phase HPLC)

Identity Confirmation
(Mass Spectrometry)

Solubility Assay
(Turbidimetric Method)

pI Determination
(Capillary Isoelectric Focusing)

Stability Assessment
(Forced Degradation Study)

Data Analysis & Reporting
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CAS 1188-01-8: dl-ala-gly | CymitQuimica [cymitquimica.com]

2. Khan Academy [khanacademy.org]

3. Ala-Gly-Val | C10H19N3O4 | CID 49864477 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. Gly-Val-Ala | C10H19N3O4 | CID 25256614 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. What is Isoelectric Points of Amino Acids: Essential Calculations and Practical
Applications -MetwareBio [metwarebio.com]

6. Peptide Stability [sigmaaldrich.com]

7. Dipeptide - Wikipedia [en.wikipedia.org]

8. Peptide Drug Physicochemical Profiling - Creative Peptides-Peptide Drug Discovery
[pepdd.com]

9. Peptide Stability and Potential Degradation Pathways [sigmaaldrich.com]

10. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Ala-Gly-Val physicochemical characteristics].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15929054/docs#ala-gly-val-physicochemical-
characteristics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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